Cas no 1274904-23-2 (6-(4,5-Dimethoxy-2-nitrophenyl)-3-(4-chlorophenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 6-(4,5-Dimethoxy-2-nitrophenyl)-3-(4-chlorophenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 1274904-23-2
• MF: C₂₀H₁₅ClN₆O₆
• MW: 470.822702646255
• MDL: MFCD00170772
• CID: 5197764
• Update Time: 2023-08-26

6-(4,5-Dimethoxy-2-nitrophenyl)-3-(4-chlorophenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4,5-DIMETHOXY-2-NITROPHENYL)-3-(4-CHLOROPHENYL)-4-IMINO-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• GSGZKCCBVIUROB-UHFFFAOYSA-N
• 6-(4,5-Dimethoxy-2-nitrophenyl)-3-(4-chlorophenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• MDL： MFCD00170772
• Inchi： 1S/C20H15ClN6O6/c1-32-13-7-11(12(27(30)31)8-14(13)33-2)18-23-15-16(19(28)25-18)24-20(29)26(17(15)22)10-5-3-9(21)4-6-10/h3-8H,22H2,1-2H3,(H,23,25,28)
• InChI Key： NQWPCQRZKVLEDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3C=C(C(=CC=3[N+](=O)[O-])OC)OC)=NC2=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 938
• XLogP3: 2
• Topological Polar Surface Area: 164